6-(tert-Butyl)-2,3-dihydro-1H-inden-1-one
Overview
Description
6-(tert-Butyl)-2,3-dihydro-1H-inden-1-one is an organic compound belonging to the class of heterocycles. It is a colorless oil and is used as a synthetic intermediate in the pharmaceutical and agrochemical industries. This compound is also known as tert-Butylindenone or tert-Butylindenol and is used in various research applications.
Scientific Research Applications
Antioxidant Properties
6-tert-Butyl-1-indanone: exhibits antioxidant properties similar to butylated hydroxytoluene (BHT), a derivative of phenol known for its ability to prevent free radical-mediated oxidation . This compound can be utilized in industrial applications where prevention of oxidation is crucial, such as in fuels, oils, and food preservation.
Organic Synthesis
The compound serves as a precursor in organic synthesis, particularly in the formation of N-Boc-protected anilines . This application is vital in the synthesis of complex organic molecules, which are often required in pharmaceutical research and development.
Material Science
In material science, 6-tert-Butyl-1-indanone can be used in the determination of octanol-water partition coefficients by microemulsion electrokinetic chromatography . This is essential for understanding the distribution of substances between two phases, which is a key factor in the design of various materials and chemicals.
Cyclization Reactions
The compound is an effective cyclic substrate for various two-carbon ring expansion reactions . These reactions are frequently employed in organic transformations for constructing complex molecular scaffolds, which are foundational in developing new chemical entities.
Pharmaceutical Applications
6-tert-Butyl-1-indanone: is found in motifs of several bioactive natural products and pharmaceuticals . Its structural similarity to these motifs allows it to be used in the synthesis of compounds with potential antiplasmodial, cytotoxic, antifungal, and antibacterial activities.
Catalysis
This compound is involved in palladium-catalyzed synthesis processes . Such catalytic processes are crucial in the field of green chemistry, where they are used to increase the efficiency and selectivity of chemical reactions, thereby reducing waste and energy consumption.
Spirocyclic Framework Construction
Recent advancements have been made using 6-tert-Butyl-1-indanone in annulations to construct fused- and spirocyclic frameworks . These frameworks are significant in the development of new drugs and materials with unique properties.
Biochemical Research
Due to its structural versatility, 6-tert-Butyl-1-indanone can be used in biochemical research to study the interaction of small molecules with biological systems . This can lead to the discovery of new biological pathways and targets for therapeutic intervention.
Mechanism of Action
Target of Action
Compounds with a similar tert-butyl group have been found to exhibit antimicrobial activity and have been associated with the Transient Receptor Potential Cation Channel Subfamily V Member 3 (TRPV3) in mice .
Mode of Action
Similarly, the antibacterial activity of tert-butylhydroquinone (TBHQ) and its oxidation product, tert-butylbenzoquinone (TBBQ), has been studied .
Biochemical Pathways
The tert-butyl group has been associated with biosynthetic and biodegradation pathways . It’s also worth noting that similar compounds have been associated with oxidative stress response pathways in fungi .
Pharmacokinetics
A study on a similar compound, tert-butyl ester-based prodrug, showed excellent metabolic stability in plasma and intestinal homogenate, high aqueous solubility, and high tumor exposures .
Result of Action
For instance, tert-butylhydroquinone (TBHQ) and its oxidation product, tert-butylbenzoquinone (TBBQ), have been reported to have antibacterial properties .
Action Environment
It’s worth noting that similar compounds have been classified as persistent, bioaccumulative, and toxic (pbt) chemicals, which are of particular concern due to their toxicity and their ability to remain in the environment for long periods of time .
properties
IUPAC Name |
6-tert-butyl-2,3-dihydroinden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O/c1-13(2,3)10-6-4-9-5-7-12(14)11(9)8-10/h4,6,8H,5,7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VICFYSNYODVXCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC2=C(CCC2=O)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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